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Compound of Interest

Compound Name: Bromfenac sodium

Cat. No.: B000289 Get Quote

This guide provides detailed information on the molecular formula and weight of bromfenac
sodium, a nonsteroidal anti-inflammatory drug (NSAID) primarily used in ophthalmology. The

data presented is intended for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
Bromfenac is a potent inhibitor of cyclooxygenase (COX) enzymes, particularly COX-2, which

is involved in the inflammatory pathway. Its sodium salt form is utilized in pharmaceutical

formulations for enhanced solubility and bioavailability.

Quantitative Data Summary
The molecular characteristics of bromfenac sodium are summarized in the table below. It is

important to distinguish between the anhydrous form and its common hydrated form, the

sesquihydrate.

Identifier
Anhydrous Bromfenac

Sodium

Bromfenac Sodium

Sesquihydrate

Molecular Formula C15H11BrNNaO3[1][2][3] C30H28Br2N2Na2O9[4]

Molecular Weight 356.15 g/mol [1][2][3][5] 766.3 g/mol [4]

CAS Number 91714-93-1[3][5] 120638-55-3[5][6]
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Structural Relationship
The following diagram illustrates the relationship between the parent compound, Bromfenac,

and its resulting sodium salt.

Bromfenac
(C15H12BrNO3)

Bromfenac Sodium
(C15H11BrNNaO3)

Salt Formation

Sodium Ion (Na+)

Click to download full resolution via product page

Figure 1: Formation of Bromfenac Sodium from its parent acid.

Experimental Protocols
The determination of molecular formula and weight for compounds like bromfenac sodium
typically involves the following standard analytical techniques:

1. Mass Spectrometry for Molecular Weight Determination

Objective: To determine the precise molecular mass of the compound.

Methodology:

A sample of bromfenac sodium is dissolved in a suitable solvent (e.g., methanol).

The solution is introduced into an electrospray ionization (ESI) source coupled to a mass

spectrometer.

The ESI process generates gas-phase ions of the molecule.

The mass-to-charge ratio (m/z) of the ions is measured by the mass analyzer.
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For bromfenac sodium, the analysis would typically show a peak corresponding to the

bromfenac anion [C15H11BrNO3]- and a separate peak for the sodium cation [Na]+, or a

cluster ion. The molecular weight is calculated from the mass of the parent molecule.

2. Elemental Analysis for Molecular Formula Confirmation

Objective: To determine the elemental composition of the compound and confirm its

molecular formula.

Methodology:

A precisely weighed sample of bromfenac sodium is combusted in a controlled oxygen

environment.

The combustion products (CO2, H2O, N2, and Br2) are passed through a series of traps

and detectors.

The amount of each element (Carbon, Hydrogen, Nitrogen, and Bromine) is quantified.

The percentage composition of each element is calculated and compared with the

theoretical percentages derived from the proposed molecular formula (C15H11BrNNaO3).

The sodium content is often determined by atomic absorption spectroscopy or inductively

coupled plasma mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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